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Compound of Interest

Compound Name: 2-Phenyl-benzothiazol-6-ylamine

Cat. No.: B1593706

An In-Depth Technical Guide to 2-Phenyl-benzothiazol-6-ylamine

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Phenyl-benzothiazol-6-ylamine
(CAS No. 6392-97-8), a heterocyclic compound of significant interest in modern medicinal
chemistry and materials science. We will delve into its fundamental properties, synthesis
methodologies, and critical applications, offering field-proven insights for researchers,
scientists, and drug development professionals.

Core Molecular and Physicochemical Properties

2-Phenyl-benzothiazol-6-ylamine is a solid organic compound belonging to the benzothiazole
family. Its structure, featuring a benzothiazole core substituted with a phenyl group at the 2-
position and an amine group at the 6-position, endows it with unique chemical reactivity and
biological activity.

Molecular Identity

e Chemical Formula: C13H10N2S[1][2][3]
e Molecular Weight: 226.3 g/mol [1][3]

» Synonyms: 2-Phenylbenzo[d]thiazol-6-amine[2]
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Physicochemical Data

The compound's physical characteristics are essential for its handling, formulation, and
application in various experimental settings. The data presented below has been consolidated
from multiple chemical data sources.

Property Value Source(s)
CAS Number 6392-97-8 [1][3]
Appearance Solid / Powder [4]

Melting Point 206-207 °C [2][3]
Boiling Point 430.9 °C at 760 mmHg [2]

Density 1.301 g/cm3 [2]

Flash Point 214.4 °C [2]

Synthesis Strategies: Constructing the
Benzothiazole Core

The synthesis of 2-substituted benzothiazoles is a well-established area of organic chemistry.
The methodologies employed are chosen based on the desired substitution pattern, yield, and
scalability. The Jacobson synthesis, which involves the cyclization of thiobenzanilides, is a
classic and powerful method for generating this scaffold.[5]

A prevalent and versatile approach involves the condensation of 2-aminothiophenols with
various electrophilic partners. For 2-arylbenzothiazoles, this typically involves reacting 2-
aminothiophenol with an aromatic aldehyde or carboxylic acid.[6][7] Polyphosphoric acid (PPA)
is often used as a dehydrating agent and solvent to drive the reaction at elevated
temperatures.[6][7]

General Experimental Workflow: Condensation Method

The following diagram illustrates a generalized workflow for the synthesis of a 2-
phenylbenzothiazole derivative, a common pathway for producing the core structure of the
topic compound.
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Caption: Role of the scaffold in a drug discovery workflow.

Safety, Handling, and Storage

Proper handling of 2-Phenyl-benzothiazol-6-ylamine is crucial to ensure laboratory safety.
While specific toxicity data is limited, standard precautions for handling chemical solids should
be followed.

Recommended Protocol for Safe Handling

e Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to keep
airborne concentrations low. [8]* Personal Protective Equipment (PPE): Wear suitable
protective clothing, chemical-resistant gloves, and eye/face protection (safety glasses or
goggles). [8][9]* Hygiene: Wash hands thoroughly after handling. Avoid contact with skin,
eyes, and clothing. Do not eat, drink, or smoke in the laboratory. [8]* First Aid (IF IN EYES):
Rinse cautiously with water for several minutes. Remove contact lenses if present and easy
to do. Continue rinsing. [9]* First Aid (IF ON SKIN): Wash with plenty of soap and water. [8]*
First Aid (IF INHALED): Move the person to fresh air. [8]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place. [8][9]Keep away
from sources of ignition. [8]

Conclusion

2-Phenyl-benzothiazol-6-ylamine is more than a simple chemical compound; it is a key
enabler in the fields of pharmaceutical sciences and material research. Its robust synthesis
routes and versatile chemical nature make it an invaluable scaffold for developing novel
therapeutic agents and functional materials. A thorough understanding of its properties,
synthesis, and applications, coupled with stringent safety protocols, allows researchers to fully
leverage its potential in advancing scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Phenyl-benzothiazol-6-ylamine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593706#2-phenyl-benzothiazol-6-ylamine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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